N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H19N3O5S/c1-13-8-9-14(11-17(13)20-10-3-2-7-18(20)22)19-27(25,26)16-6-4-5-15(12-16)21(23)24/h4-6,8-9,11-12,19H,2-3,7,10H2,1H3
• InChI Key: QAZCJHFGRBHTOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-])N3CCCCC3=O
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-3-nitrobenzenesulfonamide, also known as MN-64, is a novel small molecule that has gained significant attention in the scientific community due to its potential application in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research led by Kyosuke Kaneda focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, exploring various synthetic routes to create polyheterocyclic compounds and multifunctional cycloalkyne agents. This work underscores the versatility and significance of aminobenzenesulfonamide derivatives in both organic synthesis and pharmaceutical development (Kaneda, 2020).

Advanced Oxidation Processes for Environmental Cleanup

A review by Mohammad Qutob et al. discussed the degradation of acetaminophen by advanced oxidation processes (AOPs), highlighting the pathways, by-products, and biotoxicity of the process. The use of AOPs for the degradation of recalcitrant compounds in water treatment illustrates the potential for chemical compounds to be applied in environmental remediation efforts (Qutob et al., 2022).

Drug Degradation and Stability Studies

H. Barchańska et al. conducted a study on the degradation processes of nitisinone, revealing how different experimental conditions affect the stability of pharmaceutical compounds. This research can inform studies on the stability and degradation pathways of related chemical entities, which is crucial for developing and preserving pharmaceutical drugs (Barchańska et al., 2019).

NDMA Formation and Removal in Water

A review by M. Sgroi et al. summarized findings related to N-Nitrosodimethylamine (NDMA) in water and wastewater, focusing on the removal of NDMA and its precursors. This highlights the importance of chemical research in addressing environmental pollutants and developing methods for water treatment (Sgroi et al., 2018).

Plastic Scintillators for Radiation Detection

Research on plastic scintillators based on polymethyl methacrylate by V. N. Salimgareeva and S. Kolesov demonstrated the potential of chemical compounds in enhancing radiation detection technology. This work illustrates the application of specialized chemical compounds in creating materials with specific, desirable properties for scientific instrumentation (Salimgareeva & Kolesov, 2005).